Cas no 203245-16-3 (2,3,4-Trifluoroanisole)

2,3,4-Trifluoroanisole is a fluorinated aromatic ether with the molecular formula C₇H₅F₃O. This compound is characterized by the presence of three fluorine atoms at the 2, 3, and 4 positions of the anisole ring, enhancing its electron-withdrawing properties and reactivity. It serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethyl and methoxy groups contribute to its stability and versatility in cross-coupling reactions and nucleophilic substitutions. Its high purity and well-defined structure make it suitable for precision applications in research and industrial processes. Proper handling is advised due to its potential volatility and reactivity under specific conditions.
2,3,4-Trifluoroanisole structure
2,3,4-Trifluoroanisole structure
Product Name:2,3,4-Trifluoroanisole
CAS No:203245-16-3
MF:C7H5F3O
MW:162.109212636948
MDL:MFCD00042396
CID:92333
PubChem ID:2776942
Update Time:2025-11-02

2,3,4-Trifluoroanisole Chemical and Physical Properties

Names and Identifiers

    • 2,3,4-Trifluoroanisole
    • Benzene, 1,2,3-trifluoro-4-methoxy- (9CI)
    • 2,3,4,5,6-PENTAFLUOROPHENYL 1-ETHANESULPHONATE
    • 1,2,3-Trifluoro-4-methoxybenzene
    • JS-4203
    • SCHEMBL802723
    • FT-0676264
    • AM61386
    • 1, 2, 3-trifluoro-4-methoxybenzene
    • 2,3,4-Trifluorophenol, methyl ether
    • 1-(Hydroxymethyl)-2,3,4-trifluorobenzene
    • J-519670
    • DTXSID10380300
    • CS-W010866
    • A856753
    • MFCD00042396
    • Benzene, 1,2,3-trifluoro-4-methoxy-
    • 203245-16-3
    • AKOS006230027
    • 1,2,3-Trifluoro-4-methoxy-benzene
    • MDL： MFCD00042396
    • Inchi： 1S/C7H5F3O/c1-11-5-3-2-4(8)6(9)7(5)10/h2-3H,1H3
    • InChI Key： LIVNSQZJDRPZKP-UHFFFAOYSA-N
    • SMILES： FC1C(=C(C=CC=1OC)F)F

Computed Properties

  • Exact Mass: 162.02900
  • Monoisotopic Mass: 162.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 9.2A^2

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.285
  • Boiling Point: 156 ºC
  • Flash Point: 54 ºC
  • PSA: 9.23000
  • LogP: 2.11250
  • Solubility: Unable or difficult to mix

2,3,4-Trifluoroanisole Security Information

  • Hazardous Material transportation number：UN3271
  • Hazardous Material Identification： F
  • HazardClass：3
  • PackingGroup：III
  • Packing Group：III

2,3,4-Trifluoroanisole Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,3,4-Trifluoroanisole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T833225-5g
2,3,4-Trifluoroanisole
 203245-16-3 97%
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T31560-1g
1,2,3-trifluoro-4-methoxybenzene
 203245-16-3 95%
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T31560-5g
1,2,3-trifluoro-4-methoxybenzene
 203245-16-3 95%
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T31560-25g
1,2,3-trifluoro-4-methoxybenzene
 203245-16-3 95%
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T133063-5g
2,3,4-Trifluoroanisole
 203245-16-3 97%
5g
 ¥665.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T133063-1g
2,3,4-Trifluoroanisole
 203245-16-3 97%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
003618-25g
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 203245-16-3 97%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
003618-5g
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 203245-16-3 97%
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 1283CNY 2021-05-08

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